Cas no 924843-69-6 (2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile)

• Product Name: 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile
• CAS No: 924843-69-6
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD08282856
• CID: 4719882
• Update Time: 2025-08-03

2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile
• SBB071937
• FCH1315514
• ST059771
• 3-thiophenepropanenitrile, 5-amino-4-cyano-2-methyl-
• 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile

• MDL： MFCD08282856
• Inchi： 1S/C9H9N3S/c1-6-7(3-2-4-10)8(5-11)9(12)13-6/h2-3,12H2,1H3
• InChI Key： LUGWCGHSHPOTSQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C)CCC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 102

Additional information on 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile

Exploring the Versatile Applications and Properties of 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile (CAS No. 924843-69-6)

In the realm of organic chemistry, 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile (CAS No. 924843-69-6) stands out as a compound of significant interest due to its unique structural features and broad applicability. This heterocyclic compound, characterized by its thiophene core and multiple functional groups, has garnered attention in both academic research and industrial applications. Its molecular structure, which includes an amino group, a cyanoethyl substituent, and a carbonitrile moiety, makes it a versatile building block for synthesizing more complex molecules.

The compound's CAS number 924843-69-6 serves as a unique identifier, ensuring precise communication among researchers and manufacturers. As a derivative of thiophene, it inherits the stability and reactivity typical of this class of compounds, while the additional functional groups enhance its utility in various chemical transformations. The presence of the cyanoethyl group, in particular, offers opportunities for further functionalization, making it a valuable intermediate in organic synthesis.

One of the key reasons for the growing interest in 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile is its role in the development of advanced materials. Researchers are exploring its potential in creating organic semiconductors, which are crucial for next-generation electronic devices such as flexible displays and solar cells. The compound's ability to participate in π-conjugated systems makes it an attractive candidate for these applications, as it can contribute to the efficient transport of charge carriers.

Another area where CAS No. 924843-69-6 is making an impact is in the field of pharmaceutical research. The thiophene scaffold is a common motif in drug design, and the functional groups present in this compound provide multiple sites for interaction with biological targets. Scientists are investigating its potential as a precursor for bioactive molecules, particularly in the development of treatments for neurological disorders and inflammatory conditions. The amino and carbonitrile groups, in particular, offer opportunities for creating hydrogen bonds and other interactions with biological receptors.

The synthesis of 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile typically involves multi-step organic reactions, often starting from simpler thiophene derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve efficiency. Researchers are particularly interested in developing catalytic methods that can streamline the production of this compound, making it more accessible for various applications.

From an industrial perspective, the demand for CAS No. 924843-69-6 is driven by its utility in creating specialty chemicals. Manufacturers value it as a key intermediate for producing dyes, agrochemicals, and other high-value compounds. Its stability under various conditions and compatibility with numerous reaction types make it a reliable choice for chemical engineers working on complex syntheses.

In the context of material science, the compound's electronic properties are of particular interest. The thiophene ring, combined with the electron-withdrawing carbonitrile group, creates a polarized system that can influence the optical and electronic characteristics of materials. This has led to investigations into its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where precise control over electronic properties is essential.

Quality control and characterization of 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify purity and confirm molecular structure. These analytical methods ensure that the compound meets the stringent requirements of research and industrial applications.

The future outlook for CAS No. 924843-69-6 appears promising, with ongoing research uncovering new potential applications. As the chemical industry continues to emphasize sustainable development, this compound's role in creating environmentally friendly materials and processes is likely to expand. Its versatility as a synthetic building block positions it well for emerging technologies in energy storage, biomedical engineering, and smart materials.

For researchers and industry professionals seeking reliable information about 2-Amino-4-(2-cyanoethyl)-5-methylthiophene-3-carbonitrile, understanding its physical and chemical properties is crucial. The compound typically appears as a crystalline solid with specific solubility characteristics that influence its handling and application. Proper storage conditions, usually in cool, dry environments protected from light, help maintain its stability over time.

The global market for specialty chemicals containing thiophene derivatives like CAS No. 924843-69-6 continues to grow, driven by demand from multiple industries. Suppliers and manufacturers are responding by developing more efficient production methods and ensuring consistent quality to meet diverse application requirements. This compound's unique combination of properties ensures its continued relevance in both established and emerging technological fields.